1-(2-Chloro-4-fluorobenzyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
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Description
1-(2-Chloro-4-fluorobenzyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C14H13ClFN3O2 and its molecular weight is 309.73. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Properties
Compounds derived from similar molecular structures have been synthesized and evaluated for their antimicrobial and antioxidant activities. For instance, derivatives of 1,2,4-triazoles and 1,3,4-oxadiazoles have shown significant activity against various microbial strains and have exhibited potent antioxidant properties, indicating their potential in the development of new antimicrobial and antioxidant agents (Bayrak et al., 2009).
Anticancer Activity
Research has also focused on the synthesis of novel compounds with the potential for anticancer activity. For example, fluoro-substituted benzo[b]pyran derivatives have been tested against human cancer cell lines, showing promising anticancer properties at low concentrations compared to standard drugs (Hammam et al., 2005).
Alzheimer's Disease
Derivatives of pyrrolidin-2-one and imidazolidin-2-one have been explored as potential anti-Alzheimer's agents. These compounds have been designed based on the structure-activity relationship of known therapeutic agents and have shown excellent profiles in preclinical models, highlighting their potential in Alzheimer's disease treatment (Gupta et al., 2020).
Enzyme Inhibition
Some of these compounds have been identified as potent inhibitors of specific enzymes, such as protoporphyrinogen oxidase, which plays a crucial role in plant, yeast, and mouse metabolism. This inhibitory activity suggests potential applications in developing herbicides or treatments for disorders related to enzyme dysfunction (Matringe et al., 1989).
Drug Metabolism
Investigations into the metabolism of similar compounds have provided insights into their biotransformation in various species, including humans. This research is crucial for understanding the pharmacokinetics and safety profile of potential therapeutic agents (Zhang et al., 2001).
Properties
IUPAC Name |
1-[(2-chloro-4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClFN3O2/c1-8-17-14(21-18-8)10-4-13(20)19(7-10)6-9-2-3-11(16)5-12(9)15/h2-3,5,10H,4,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTUSCSBVEKDFGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2CC(=O)N(C2)CC3=C(C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.